6-[2-(2-Furyl)vinyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl 4-methylbenzyl sulfide

• Molecular Formula: C24H20N4O2S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 6-[(E)-2-(furan-2-yl)ethenyl]-3-[(4-methylphenyl)methylsulfanyl]-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C24H20N4O2S/c1-16-8-10-17(11-9-16)15-31-24-26-23-22(27-28-24)19-6-2-3-7-20(19)25-21(30-23)13-12-18-5-4-14-29-18/h2-14,21,25H,15H2,1H3/b13-12+
• InChI Key: VEGZMQWHTKOCLM-OUKQBFOZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)/C=C/C5=CC=CO5)N=N2
• SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C=CC5=CC=CO5)N=N2

Description

6-[2-(2-Furyl)vinyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl 4-methylbenzyl sulfide, commonly known as FV-4, is a novel compound that has gained attention in scientific research due to its unique chemical structure and potential therapeutic applications. FV-4 belongs to the class of benzoxazepine derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Mechanism of Action

The mechanism of action of FV-4 is not fully understood, but it is believed to involve the modulation of multiple signaling pathways. In cancer cells, FV-4 induces apoptosis by activating the intrinsic apoptotic pathway and inhibiting the Akt/mTOR pathway. In macrophages, FV-4 inhibits the NF-κB pathway and MAPK signaling, leading to the suppression of pro-inflammatory cytokine production. FV-4 also disrupts the cell membrane of bacterial and fungal cells, leading to cell death.
Biochemical and Physiological Effects:
FV-4 has been shown to have several biochemical and physiological effects. In cancer cells, FV-4 induces DNA damage and inhibits cell proliferation, leading to cell cycle arrest and apoptosis. In macrophages, FV-4 inhibits the production of pro-inflammatory cytokines and chemokines, leading to the suppression of inflammation. FV-4 also disrupts the cell membrane of bacterial and fungal cells, leading to cell death.

Advantages and Limitations for Lab Experiments

FV-4 has several advantages for lab experiments. It is relatively easy to synthesize, has a high yield, and exhibits potent biological activity against various targets. However, there are also limitations to using FV-4 in lab experiments. It is a relatively new compound, and its pharmacokinetic and pharmacodynamic properties are not fully understood. Additionally, FV-4 may have off-target effects that need to be investigated further.

Future Directions

There are several future directions for FV-4 research. First, further studies are needed to investigate the pharmacokinetic and pharmacodynamic properties of FV-4 in vivo. Second, FV-4 could be tested in animal models of cancer and inflammation to evaluate its therapeutic potential. Third, the molecular targets of FV-4 need to be identified to better understand its mechanism of action. Fourth, FV-4 could be modified to improve its potency and selectivity against specific targets. Finally, FV-4 could be evaluated in combination with other drugs to enhance its therapeutic efficacy.

Synthesis Methods

FV-4 can be synthesized using a multistep synthetic route that involves the reaction of 2-furylvinylamine with 4-methylbenzyl chloride to form the intermediate compound, which is then reacted with 3,4-dihydro-2H-benzo[h][1,2,4]oxadiazine-3-thione to yield the final product. The synthesis method is relatively simple and efficient, with a yield of up to 70%.

Scientific Research Applications

FV-4 has been shown to possess a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. In vitro studies have demonstrated that FV-4 inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells, by inducing apoptosis and cell cycle arrest. FV-4 has also been shown to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines in macrophages. Additionally, FV-4 exhibits antimicrobial activity against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.